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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of

cyclohexyl heptanoate as a fragrance ingredient. Due to the limited publicly available data on

cyclohexyl heptanoate, this document leverages information on structurally similar fruity

esters to infer its olfactory profile and performance characteristics. Detailed experimental

protocols are provided to enable researchers to thoroughly evaluate its potential in various

fragrance applications.

Introduction to Cyclohexyl Heptanoate
Cyclohexyl heptanoate (C13H24O2) is an ester that, based on its chemical structure, is

anticipated to possess a fruity aroma.[1] Esters are a well-known class of organic compounds

that are fundamental to the creation of fruity and floral scents in the fragrance industry. The

"heptanoate" portion suggests a fruity character, likely with nuances of pear, pineapple, or other

sweet fruits, while the "cyclohexyl" moiety can contribute a waxy, slightly woody, or even a

subtle minty undertone, adding complexity and tenacity to the overall scent profile.

Inferred Olfactory Profile: Fruity (pineapple, pear, apple), sweet, with potential waxy and green

nuances.
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While specific experimental data for cyclohexyl heptanoate is not readily available in the

public domain, the following table summarizes key physical and chemical properties for

structurally related esters used in the fragrance industry. This data can serve as a preliminary

guide for formulation and stability testing.

Property
Hexyl
Heptanoate

Cyclohexyl
Hexanoate

Allyl
Cyclohexyl
Propionate

Cyclohexyl
Acetate

Molecular

Formula
C13H26O C12H22O2 C12H20O2 C8H14O2

Molecular Weight

( g/mol )
214.34 198.29 196.29 142.20

Appearance
Colorless clear

liquid (est.)

Colorless to pale

yellow clear

liquid (est.)

Colorless to pale

yellow oily liquid
Not specified

Odor Profile Fruity Fruity, pineapple

Fruity

(Pineapple,

apple, pear),

green, slightly

waxy, woody

Strongly fruity,

banana-like

Usage Level in

Fragrance

Concentrate

Up to 6.0% Up to 6.0% Not specified Not specified

Flash Point (°C) 109.44 95.56 Not specified 57.78

Data compiled from various sources.[2][3][4][5]

Experimental Protocols
To fully characterize the potential of cyclohexyl heptanoate in fragrance applications, a series

of standardized evaluations are necessary.
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The human nose remains the most crucial tool for evaluating fragrance materials.[6] Sensory

evaluation allows for the detailed characterization of the odor profile and its evolution over time.

Objective: To define the olfactory characteristics of cyclohexyl heptanoate, including its

primary scent descriptors, intensity, and tenacity.

Methodology:

Panelist Selection: Recruit a panel of trained sensory analysts or, for consumer preference, a

group of naive consumers representative of the target demographic.[7][8]

Sample Preparation:

Prepare dilutions of cyclohexyl heptanoate in a suitable, odorless solvent (e.g., diethyl

phthalate or ethanol) at various concentrations (e.g., 1%, 5%, and 10%).

Dip standard fragrance blotters into each solution for a consistent duration.

Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-neutral room to

prevent cross-contamination of scents.[7]

Evaluation Procedure:

Present the scented blotters to the panelists in a randomized and blind manner.

Instruct panelists to evaluate the fragrance at different time intervals (top notes:

immediately; middle notes: after 15-60 minutes; base notes: after several hours) to assess

its volatility and character development.[9]

Panelists should record their perceptions using a standardized questionnaire with

descriptive terms (e.g., fruity, floral, woody, etc.) and intensity scales (e.g., a 1-9 scale).

[10][11]

Data Analysis: Analyze the collected data to create an olfactory profile of cyclohexyl
heptanoate.
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Caption: Workflow for the sensory evaluation of a fragrance ingredient.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful analytical technique that combines the separation capabilities of gas

chromatography with the sensitivity of the human nose as a detector.[6][12] This allows for the

identification of odor-active compounds within a fragrance mixture.[13]

Objective: To identify the specific volatile compounds contributing to the aroma of cyclohexyl
heptanoate and to detect any potential impurities with distinct odors.

Methodology:

Instrumentation: Utilize a gas chromatograph coupled with both a mass spectrometer (MS)

and an olfactory detection port (ODP).[6][14]

Sample Introduction: Inject a diluted sample of cyclohexyl heptanoate into the GC.

Chromatographic Separation: The volatile compounds are separated based on their boiling

points and polarity as they pass through the GC column.

Effluent Splitting: The column effluent is split, with a portion directed to the MS for chemical

identification and the other to the ODP for sensory assessment.[12]

Olfactory Detection: A trained analyst sniffs the effluent from the ODP and records the

perceived odor and its intensity at specific retention times.

Data Correlation: The data from the MS and the ODP are correlated to link specific chemical

compounds to their perceived odors.
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Caption: A diagram illustrating the workflow of Gas Chromatography-Olfactometry.

Fragrance Stability Testing
Stability testing is crucial to ensure that a fragrance maintains its intended character and is safe

for the consumer throughout the product's shelf life.[15][16]

Objective: To evaluate the stability of cyclohexyl heptanoate in various product bases and

under different environmental conditions.

Methodology:

Base Selection: Incorporate cyclohexyl heptanoate at a predetermined concentration into

various product bases (e.g., ethanol for fine fragrance, lotion, soap).

Accelerated Stability Testing:

Thermal Stability: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a period

of several weeks to months to simulate long-term aging.[15]

Light Exposure: Expose samples to controlled UV and visible light to assess potential for

photodegradation.[15][17]

Freeze-Thaw Cycling: Subject samples to repeated cycles of freezing and thawing to

evaluate physical stability.[15]

Real-Time Stability Testing: Store samples under normal, controlled conditions for an

extended period (e.g., 1-2 years).[15]

Evaluation: At specified time points, evaluate the samples for any changes in:

Odor: Assessed by a sensory panel.

Color and Appearance: Visually inspected and measured using a spectrophotometer.[15]

pH and Viscosity: Measured using appropriate instrumentation.

Chemical Composition: Analyzed via GC-MS to detect any degradation products.[14]
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Caption: Logical flow of a comprehensive fragrance stability testing protocol.

Potential Applications in Perfumery
Based on its inferred fruity profile, cyclohexyl heptanoate could be a valuable component in a

variety of fragrance compositions:

Fine Fragrances: To impart a bright, fruity top or middle note in floral-fruity, citrus, and

gourmand perfumes.
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Personal Care Products: In shampoos, body washes, and lotions to provide a fresh and

appealing scent.

Household Products: In air fresheners, candles, and laundry detergents to create a clean

and pleasant ambiance.

Conclusion
While direct data on cyclohexyl heptanoate is limited, its chemical structure strongly suggests

its potential as a novel fruity fragrance ingredient. The experimental protocols outlined in these

application notes provide a robust framework for researchers and perfumers to fully

characterize its olfactory properties, performance, and stability. Through systematic sensory

and analytical evaluation, the unique contributions of cyclohexyl heptanoate to the art and

science of perfumery can be thoroughly explored.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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